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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzonitrile

Cat. No.: B128481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-5-iodobenzonitrile (CAS RN: 351003-36-6), a halogenated benzonitrile. Adherence to

these procedures is critical to ensure laboratory safety and environmental protection. This

compound is classified as an acute toxicant and must be handled as hazardous waste.[1]

Hazard and Safety Summary
Before handling, it is crucial to be aware of the hazards associated with 2-Fluoro-5-
iodobenzonitrile. Always consult the Safety Data Sheet (SDS) for the most comprehensive

information.
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Parameter Information

Chemical Name 2-Fluoro-5-iodobenzonitrile

CAS Number 351003-36-6

Physical Form Solid[1]

Primary Hazards Acute toxicity (oral, dermal, inhalation)[1]

Incompatible Materials Strong acids and oxidizing agents[2]

Personal Protective Equipment (PPE)

Nitrile gloves, protective clothing, safety glasses

with side-shields or goggles, N95 dust mask.[1]

[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the necessary steps for the safe handling and disposal of 2-Fluoro-5-
iodobenzonitrile waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including nitrile gloves, a lab coat, and chemical safety

goggles, when handling the compound.[2]

When handling the solid form, use a dust mask (N95 or equivalent) to prevent inhalation.[1]

Conduct all handling and disposal procedures within a certified chemical fume hood to

minimize inhalation exposure.[3][4]

2. Waste Segregation and Collection:

Solid Waste:

Collect pure 2-Fluoro-5-iodobenzonitrile waste and contaminated solids (e.g., weighing

paper, contaminated gloves) in a dedicated, clearly labeled, and compatible hazardous

waste container.[2]
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The container should be designated for "Halogenated Organic Solid Waste."

Liquid Waste (Solutions):

If 2-Fluoro-5-iodobenzonitrile is in a solvent, collect it in a separate, compatible, and

labeled container for "Halogenated Organic Liquid Waste."[2][5]

Do not mix with non-halogenated waste streams.[5]

Contaminated Sharps:

Any sharps (e.g., needles, broken glass) contaminated with the compound must be placed

in a designated, puncture-resistant sharps container.[2]

3. Container Management:

Keep waste containers tightly closed when not in use.

Store waste containers in a designated, well-ventilated, and cool secondary containment

area to prevent spills and leaks.[2]

4. Spill Management:

Small Spills: In case of a small spill of solid material, carefully sweep or scoop the material

into the designated hazardous waste container, avoiding dust generation.[2] Do not use

water for cleanup as it may spread contamination.[2]

Large Spills: For large spills, evacuate the laboratory immediately and contact your

institution's Environmental Health and Safety (EHS) department.[2]

5. Final Disposal:

Once the waste container is full, arrange for its removal by a licensed hazardous waste

disposal company.

Follow your institution's specific procedures for hazardous waste pickup.[2]

Do not dispose of 2-Fluoro-5-iodobenzonitrile down the drain or in regular trash.[2]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-5-iodobenzonitrile waste.
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Caption: Disposal workflow for 2-Fluoro-5-iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b128481?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/552453
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_2_Fluoro_5_formylbenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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